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Compound of Interest

Compound Name: Confertifolin

Cat. No.: B156486

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, isolation, and
characterization of Confertifolin, a sesquiterpenoid compound sourced from the plant
Polygonum hydropiper. This document details the experimental protocols for its extraction and
purification and presents its biological activity, with a focus on its antimicrobial properties.

Introduction to Confertifolin

Confertifolin (6,6,9a-trimethyl-4,5,5a,6,7,8,9,9a-octahydronaphtho[1,2-c] furan-3 (1H)-one) is
a drimane-type sesquiterpenoid found in various plant species, including Polygonum
hydropiper (also known as water pepper).[1][2] This natural product has garnered significant
interest within the scientific community due to its notable biological activities, particularly its
antimicrobial effects against a range of bacteria and fungi.[3][4] The leaves of Polygonum
hydropiper have been traditionally used in folk medicine, and modern phytochemical
investigations have identified Confertifolin as one of its active constituents.[4]

Physicochemical Properties of Confertifolin

A summary of the key physicochemical properties of Confertifolin is presented in the table
below.
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Property Value
Molecular Formula C15H2202
Molecular Weight 234.33 g/mol
(5aS,9aS)-6,6,9a-trimethyl-4,5,5a,7,8,9-
IUPAC Name
hexahydro-1H-benzo[e][3]benzofuran-3-one
CAS Number 1811-23-0

Source: PubChem CID 442187[5]

Isolation of Confertifolin from Polygonum
hydropiper

The isolation of Confertifolin from the leaves of Polygonum hydropiper is a multi-step process
that begins with the extraction of the essential oil, followed by chromatographic separation to
yield the pure compound.[1]

Experimental Protocol: Extraction of Essential Oil

A detailed protocol for the extraction of the essential oil from fresh Polygonum hydropiper
leaves is as follows:

Plant Material Collection: Fresh leaves of Polygonum hydropiper are collected. A voucher
specimen should be deposited in a recognized herbarium for botanical authentication.[1]

o Sample Preparation: The fresh leaves are crushed to increase the surface area for efficient
extraction.[1]

» Steam Distillation: The crushed leaves are subjected to steam distillation using a Clevenger-
type apparatus. The distillation is typically carried out for 3 to 5 hours at 100°C.[1]

» Oil Separation: The volatile compounds, along with water vapor, are condensed. The mixture
is allowed to settle for approximately 30 minutes, during which the essential oil separates
from the aqueous layer.[1]
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 Purification: The collected essential oil layer is then purified by microfiltration to remove any
suspended impurities.[1]

Experimental Protocol: Isolation of Confertifolin by
Column Chromatography

The following protocol outlines the isolation of Confertifolin from the obtained essential oil:

e Column Preparation: A chromatography column is packed with silica gel (100-200 mesh)
using hexane as the slurry solvent.[1]

o Sample Loading: The essential oil of P. hydropiper is loaded onto the prepared silica gel
column.[1]

o Elution: The column is eluted with a gradient solvent system of hexane and ethyl acetate,
with increasing polarity.[1]

o Fraction Collection: A total of 117 fractions, each of 50 mL, are collected.[1]

e Thin Layer Chromatography (TLC) Analysis: The collected fractions are monitored by TLC to
identify those with similar profiles. Based on the TLC patterns, the fractions are combined,
resulting in 16 final fractions.[1]

o Crystallization: Fraction 8, which shows a single spot on the TLC plate, is subjected to
crystallization using a hexane:ethyl acetate solvent system to yield pure Confertifolin
crystals.[1]

Characterization of Confertifolin

The structural elucidation and identification of the isolated Confertifolin are performed using
various analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS analysis of the essential oil is performed to identify its volatile constituents, including
Confertifolin.

 Instrumentation: A GC-MS system equipped with a CPB-capillary column is used.[1]
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e Operating Conditions:

o

Oven Temperature Program: 40°C to 280°C at a rate of 4°C/min.[1]

[¢]

Injector Temperature: 280°C.[1]

[¢]

Carrier Gas: Helium (He) at 20 psi.[1]

[e]

Mass Spectrometer lon Source Temperature: 200°C.[1]

X-ray Crystallography

Single-crystal X-ray diffraction analysis is employed for the definitive structural determination of
Confertifolin.

o Crystal Preparation: A needle-shaped crystal of suitable size (e.g., 0.3 x 0.2 x 0.4 mm) is
selected.[1]

» Data Collection: The crystal is mounted on a diffractometer, and X-ray diffraction data are
collected.[1]

» Structure Solution: The crystal structure is solved using direct methods and refined using
least-squares refinement with anisotropic thermal parameters.[1]

Biological Activity of Confertifolin

Confertifolin has demonstrated significant antimicrobial activity against a variety of bacteria
and fungi.[3] The efficacy is quantified by determining the Minimum Inhibitory Concentration
(MIC), which is the lowest concentration of the compound that inhibits the visible growth of a
microorganism.

Antibacterial Activity

Confertifolin exhibits moderate antibacterial activity, with the most notable effect observed
against Enterococcus faecalis.[1]

Table 1: Antibacterial Activity of Confertifolin
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Minimum Inhibitory Concentration (MIC)
(ng/mL)

Bacterial Strain

Enterococcus faecalis 31.25

Source: Antimicrobial activity of confertifolin from Polygonum hydropiper, Pharmaceutical
Biology, 2008.[4]

Antifungal Activity

Confertifolin displays significant antifungal activity against a broad spectrum of fungal species,
including dermatophytes.[1]

Table 2: Antifungal Activity of Confertifolin

. Minimum Inhibitory Concentration (MIC)
Fungal Strain

(ng/mL)
Scopulariopsis sp. 7.81
Curvularia lunata 7.81
Epidermophyton floccosum 7.81
Trichophyton mentagrophytes 16.62
Trichophyton rubrum (MTCC 296) 16.62
Aspergillus niger 31.25
Botrytis cinerea 31.25
Magnaporthe grisea 62.5
Trichophyton simii 125
Trichophyton rubrum (clinical isolate) 125

Source: Antimicrobial activity of confertifolin from Polygonum hydropiper, Pharmaceutical
Biology, 2008.[4]
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Caption: Workflow for the isolation and characterization of Confertifolin.

Antimicrobial Action of Confertifolin

Confertifolin Acts on Inhibition of Growth Affects Bacterial / Fungal Cell

Click to download full resolution via product page

Caption: Antimicrobial action of Confertifolin on microbial cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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